3-Methanethiosulfonyl-N,N-dimethylpropionamide 3-Methanethiosulfonyl-N,N-dimethylpropionamide
Brand Name: Vulcanchem
CAS No.: 359436-82-1
VCID: VC20757581
InChI: InChI=1S/C6H13NO3S2/c1-7(2)6(8)4-5-11-12(3,9)10/h4-5H2,1-3H3
SMILES: CN(C)C(=O)CCSS(=O)(=O)C
Molecular Formula: C6H13NO3S2
Molecular Weight: 211.3 g/mol

3-Methanethiosulfonyl-N,N-dimethylpropionamide

CAS No.: 359436-82-1

Cat. No.: VC20757581

Molecular Formula: C6H13NO3S2

Molecular Weight: 211.3 g/mol

* For research use only. Not for human or veterinary use.

3-Methanethiosulfonyl-N,N-dimethylpropionamide - 359436-82-1

CAS No. 359436-82-1
Molecular Formula C6H13NO3S2
Molecular Weight 211.3 g/mol
IUPAC Name N,N-dimethyl-3-methylsulfonylsulfanylpropanamide
Standard InChI InChI=1S/C6H13NO3S2/c1-7(2)6(8)4-5-11-12(3,9)10/h4-5H2,1-3H3
Standard InChI Key FHYPBDHTWMABHJ-UHFFFAOYSA-N
SMILES CN(C)C(=O)CCSS(=O)(=O)C
Canonical SMILES CN(C)C(=O)CCSS(=O)(=O)C

3-Methanethiosulfonyl-N,N-dimethylpropionamide, commonly referred to as MTS-DMPA, is a chemical compound notable for its applications in biochemical research, particularly in the study of protein functions and enzyme activities. Its unique structure incorporates a methanethiosulfonyl group, which plays a critical role in modifying thiol-containing proteins. This modification is essential for probing the dynamics and interactions of various biological molecules.

Synthesis and Preparation

3-Methanethiosulfonyl-N,N-dimethylpropionamide can be synthesized through various chemical pathways involving the reaction of N,N-dimethylpropionamide with suitable thiosulfonylating agents. The synthesis process typically involves:

  • Reagents: N,N-dimethylpropionamide, thiosulfonylating agents.

  • Conditions: Mild temperature and controlled pH to ensure high yield and purity.

Applications in Biochemistry

4.1 Role in Protein Modification

MTS-DMPA is primarily utilized as a reagent for modifying cysteine residues in proteins. This modification is crucial for understanding protein structure and function, particularly in:

  • Enzyme Activation Studies: MTS-DMPA can block cysteine residues, allowing researchers to investigate enzyme mechanisms.

  • Protein Interaction Mapping: By selectively modifying cysteines, scientists can map interactions within protein complexes.

4.2 Research Findings

Recent studies have demonstrated the efficacy of MTS-DMPA in various biochemical assays:

  • Cysteine Reactivity: MTS-DMPA exhibits high selectivity for thiol groups, facilitating precise modifications without affecting other functional groups.

  • Impact on Protein Function: Research has shown that modifications by MTS-DMPA can significantly alter the activity of enzymes, providing insights into their functional mechanisms.

Safety and Handling

5.1 Hazard Classification

MTS-DMPA is classified as a hazardous substance due to its potential to cause serious eye irritation and possible organ damage upon prolonged exposure. Proper safety measures should be adhered to during handling:

  • Protective Equipment: Use gloves, goggles, and face shields.

  • Storage Conditions: Store in a cool, dry place away from incompatible substances.

Supplier Information

The following table provides information on suppliers of 3-Methanethiosulfonyl-N,N-dimethylpropionamide:

Supplier NameContact NumberCountryAdvantages
3B Pharmachem (Wuhan) International Co., Ltd.+86 18930552037ChinaCompetitive pricing
Sigma-Aldrich+1 800-325-3010USAHigh-quality reagents
Interchim+33 (0)4 76 88 34 34FranceExtensive product range

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